Thiourea, N-methyl-N'-tricyclo[3.3.1.13,7]dec-1-yl-

Specification

• CAS No.: 25444-83-1
• Molecular Formula: C12H20N2S
• Molecular Weight: 224.37 g/mol
• IUPAC Name: 1-(1-adamantyl)-3-methylthiourea
• Standard InChI: InChI=1S/C12H20N2S/c1-13-11(15)14-12-5-8-2-9(6-12)4-10(3-8)7-12/h8-10H,2-7H2,1H3,(H2,13,14,15)
• Standard InChI Key: TUDCSVRBKZFVOV-UHFFFAOYSA-N
• SMILES: CNC(=S)NC12CC3CC(C1)CC(C3)C2
• Canonical SMILES: CNC(=S)NC12CC3CC(C1)CC(C3)C2

Introduction

Thiourea, N-methyl-N'-tricyclo[3.3.1.13,7]dec-1-yl-, is a chemical compound with the molecular formula C12H20N2S. It belongs to the thiourea class of compounds, which are known for their diverse applications in chemistry and biology, including antimicrobial and antiviral activities. This compound is particularly interesting due to its unique structure, which incorporates a tricyclo[3.3.1.13,7]decane moiety.

Synthesis and Preparation

The synthesis of thiourea derivatives typically involves the reaction of isothiocyanates with amines. For N-methyl-N'-tricyclo[3.3.1.13,7]dec-1-ylthiourea, the synthesis would likely involve the reaction of a tricyclo[3.3.1.13,7]decane-based isothiocyanate with methylamine in the presence of a suitable solvent and catalyst.

Biological Activities

Thiourea derivatives have been extensively studied for their biological activities, including antimicrobial, antiviral, and anticancer properties. While specific data on N-methyl-N'-tricyclo[3.3.1.13,7]dec-1-ylthiourea is limited, related compounds have shown promising results in these areas. For instance, thiourea derivatives with halogenated phenyl groups have demonstrated significant antimicrobial activity against various bacterial strains.

Environmental and Safety Considerations